Cas no 2227649-20-7 ((3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid)
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid
- 2227649-20-7
- EN300-1925102
-
- Inchi: 1S/C10H11BrO3/c1-6-2-3-7(4-8(6)11)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
- InChI Key: WEROKJLFRZBAIY-VIFPVBQESA-N
- SMILES: BrC1=C(C)C=CC(=C1)[C@H](CC(=O)O)O
Computed Properties
- Exact Mass: 257.98916g/mol
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.5Ų
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925102-0.05g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 0.05g |
$1393.0 | 2023-09-17 | ||
| Enamine | EN300-1925102-0.1g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 0.1g |
$1459.0 | 2023-09-17 | ||
| Enamine | EN300-1925102-0.25g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 0.25g |
$1525.0 | 2023-09-17 | ||
| Enamine | EN300-1925102-0.5g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 0.5g |
$1591.0 | 2023-09-17 | ||
| Enamine | EN300-1925102-1.0g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 1g |
$1658.0 | 2023-06-02 | ||
| Enamine | EN300-1925102-2.5g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 2.5g |
$3249.0 | 2023-09-17 | ||
| Enamine | EN300-1925102-5.0g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 5g |
$4806.0 | 2023-06-02 | ||
| Enamine | EN300-1925102-10.0g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 10g |
$7128.0 | 2023-06-02 | ||
| Enamine | EN300-1925102-1g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 1g |
$1658.0 | 2023-09-17 | ||
| Enamine | EN300-1925102-5g |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid |
2227649-20-7 | 5g |
$4806.0 | 2023-09-17 |
(3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid
Introduction to (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227649-20-7)
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid, with the CAS number 2227649-20-7, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.
The molecular structure of (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid is characterized by a chiral center at the third carbon atom, which contributes to its stereochemical diversity. The presence of a bromine substituent at the 3-position of the phenyl ring and a methyl group at the 4-position further enhances its chemical reactivity and biological specificity. These structural features make it an attractive scaffold for designing molecules with tailored pharmacological properties.
In recent years, there has been a surge in research focused on identifying and developing new compounds that can modulate biological pathways associated with various diseases. The (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid molecule has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to interact with biological targets in a highly selective manner has positioned it as a promising candidate for further development.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural motifs can interact with neurotransmitter receptors, potentially leading to novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The chiral center in (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid plays a crucial role in determining its binding affinity and efficacy, making it an ideal candidate for structure-activity relationship studies.
The pharmaceutical industry has increasingly recognized the importance of chiral compounds in drug development. The stereochemistry of a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties, often determining its overall therapeutic efficacy and safety profile. The enantiomeric purity of (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid is therefore critical, and researchers have been working on optimizing synthetic routes to achieve high levels of enantiomeric excess.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the desired enantiomer with high purity. These methods not only enhance the yield but also improve the scalability of production, which is essential for commercializing new drugs.
The biological activity of this compound has been further explored through computational modeling and experimental studies. Molecular docking simulations have been used to predict how (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid interacts with target proteins, providing insights into its mechanism of action. These computational approaches complement traditional experimental techniques, allowing researchers to design more targeted experiments and accelerate the drug discovery process.
In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on various enzymes implicated in disease pathways. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By targeting these enzymes, (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid could potentially reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions.
The compound's potential application extends beyond anti-inflammatory therapies. Preliminary data suggest that it may also have antitumor properties by interfering with signaling pathways that promote cancer cell growth. This dual functionality makes it an intriguing candidate for developing combination therapies that address multiple aspects of disease pathogenesis.
The synthesis and characterization of derivatives of (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid are ongoing areas of research. By modifying specific functional groups within the molecule, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications can lead to the development of novel drug candidates with improved therapeutic profiles.
The regulatory landscape for new drug development also plays a crucial role in determining the commercial viability of compounds like (3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid. Compliance with stringent regulatory requirements ensures that drugs are safe and effective before they reach patients. Researchers are working closely with regulatory agencies to navigate these requirements and expedite the approval process for new therapies.
In conclusion, the compound known as (CAS No. 2227649-20-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to modulate biological pathways associated with various diseases makes it a valuable asset in the quest for novel treatments. As research continues to uncover new insights into its mechanisms of action and potential benefits, this compound holds great promise for improving patient outcomes in the future.
2227649-20-7 ((3S)-3-(3-bromo-4-methylphenyl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)